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Compound of Interest

Compound Name: Vaginatin

Cat. No.: B577138 Get Quote

Disclaimer: The term "Vaginatin" did not yield any relevant results in chemical and safety

databases. This document assumes the intended substance is Valinomycin, a potent antibiotic

and potassium ionophore. Researchers, scientists, and drug development professionals should

always verify the identity of a chemical using its CAS number with a current Safety Data Sheet

(SDS) before handling or disposal.

Valinomycin is classified as acutely toxic and is fatal if swallowed or in contact with skin.[1][2][3]

Extreme caution and adherence to strict safety protocols are mandatory when handling and

disposing of this compound. This guide provides essential safety and logistical information for

the proper disposal of Valinomycin.

Hazard Summary
Acute Toxicity: Fatal if swallowed or in contact with skin (GHS Category 1).[1][3]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[2]

Handling: Do not get in eyes, on skin, or on clothing. Wash thoroughly after handling. Do not

eat, drink, or smoke when using this product.[1][2][3]

Quantitative Data: Chemical and Physical Properties
The following table summarizes key quantitative data for Valinomycin.
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Property Value Source

CAS Number 2001-95-8 [1][4]

Molecular Formula C₅₄H₉₀N₆O₁₈ [5]

Molecular Weight 1111.3 g/mol [5]

Appearance Solid [1]

Melting Point 186–187 °C [1]

UN Number 2811 [1][2]

Hazard Class 6.1 (Poisonous material) [2][6]

Packing Group I (Great danger) [2][7]

Experimental Protocols: Disposal Procedures
The disposal of Valinomycin must be conducted in accordance with federal, state, and local

environmental control regulations.[6] This material should be disposed of as hazardous waste.

Step-by-Step Disposal Guide:

Waste Identification and Collection:

Collect waste Valinomycin, including contaminated materials (e.g., gloves, weighing paper,

pipette tips), in a dedicated, clearly labeled, and sealed container.

The container should be suitable for toxic solid waste and stored in a designated

hazardous waste accumulation area.

Spill Management:

Minor Spills:

Avoid breathing dust and contact with skin and eyes.[8]

Wear appropriate PPE, including a dust respirator.[8]
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Use dry clean-up procedures to avoid generating dust.[8]

Sweep up the material and place it into a suitable container for disposal.[2]

Major Spills:

Evacuate the area and move upwind.[8]

Alert emergency responders.[8]

Prevent spillage from entering drains or water courses.[8]

Contain the spill with sand, earth, or vermiculite.[8]

Collect the spilled material into labeled containers for disposal.[8]

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Valinomycin.

Wash the spill site after material pickup is complete.[9]

Remove and wash all contaminated clothing before reuse.[2][3]

Final Disposal:

Dispose of the waste container through an approved hazardous waste disposal plant.[2]

Ensure that the disposal is fully documented and complies with all institutional and

regulatory requirements.

Logical Workflow for Valinomycin Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Valinomycin.
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Valinomycin Disposal Workflow

Start: Valinomycin Waste Generated

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Assess Situation:
Routine Waste or Spill?

Routine Waste Collection:
Place in labeled, sealed

hazardous waste container.

Routine

Spill Event

Spill

Store Waste Container in
Designated Accumulation Area

Assess Spill Size

Minor Spill:
Use dry cleanup methods.
Collect in waste container.

Minor

Major Spill:
Evacuate and notify EHS.
Contain with inert material.

Major

Decontaminate Work Area,
Equipment, and PPE

Dispose of Waste via
Approved Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Valinomycin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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